Cas no 10133-81-0 (9H-Thioxanthene, 10-oxide)

9H-Thioxanthene, 10-oxide structure
9H-Thioxanthene, 10-oxide structure
Product name:9H-Thioxanthene, 10-oxide
CAS No:10133-81-0
MF:C13H10OS
MW:214.2829
CID:1128756
PubChem ID:5324695

9H-Thioxanthene, 10-oxide Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthene, 10-oxide
    • Thioxanthen-10-oxid
    • CHEMBL79641
    • SCHEMBL36333
    • DTXSID00415933
    • 10H-dibenzo[b,e]thiopyran 5-oxide
    • 9H-thioxanthene 10-oxide
    • InChI=1/C13H10OS/c14-15-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8H,9H
    • 10133-81-0
    • Inchi: InChI=1S/C13H10OS/c14-15-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8H,9H2
    • InChI Key: PKICNJBYRWRABI-UHFFFAOYSA-N
    • SMILES: C1C2=CC=CC=C2S(=O)C3=CC=CC=C31

Computed Properties

  • Exact Mass: 214.0453
  • Monoisotopic Mass: 214.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 17.07
  • LogP: 3.62320

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